7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol

• Molecular Formula: C24H21F2N3O3
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 7-(3,5-difluorophenyl)-3-[3-methoxy-4-(4-methylimidazol-1-yl)phenyl]-5,6-dihydro-4H-1,2-benzoxazol-7-ol
• InChI: InChI=1S/C24H21F2N3O3/c1-14-12-29(13-27-14)20-6-5-15(8-21(20)31-2)22-19-4-3-7-24(30,23(19)32-28-22)16-9-17(25)11-18(26)10-16/h5-6,8-13,30H,3-4,7H2,1-2H3
• InChI Key: KIAJKLFNONPITC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)C3=NOC4=C3CCCC4(C5=CC(=CC(=C5)F)F)O)OC

Description

7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol is a useful research compound. Its molecular formula is C24H21F2N3O3 and its molecular weight is 437.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 3-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)-5,6-dihydrobenzo[d]isoxazol-7(4H)-one (880 mg, 2.72 mmol) in THF (15 ml) at 0° C., was added slowly (3,5-difluorophenyl)magnesium bromide (6.54 mL of 0.5 M solution in THF, 3.27 mmol) and the reaction was stirred for 3 hr. Additional amount of (3,5-difluorophenyl)magnesium bromide (6.0 mL of 0.5 M solution in THF, 3.0 mmol) was added and stirring was continued at 0° C. for 2 hr. The reaction mixture was quenched with water, extracted with ethyl acetate, and the organic phase was washed with water and brine, dried over sodium sulfate and concentrated. The crude product was purified by silica gel chromatography using 0-6% MeOH in DCM as solvent to afford the 828 mg of the title product.